Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C11H14ClNO2 B8474786 [2-(3-Chloro-phenyl)-1-methyl-ethyl]-carbamic acid methyl ester CAS No. 1440519-48-1

[2-(3-Chloro-phenyl)-1-methyl-ethyl]-carbamic acid methyl ester

Cat. No. B8474786
CAS RN: 1440519-48-1
M. Wt: 227.69 g/mol
InChI Key: CMIQTHUUHUQGGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09133158B2

Procedure details

Under N2 protection, a mixture of [2-(3-chloro-phenyl)-1-methyl-ethyl]-carbamic acid methyl ester (1.2 g, 5.3 mmol) and PPA (polyphosphoric acid) (10 g) in a 100 mL round bottom flask was stirred at 120° C. for 2 hours. After cooling to room temperature, the reaction mixture was treated with ice-water and aqueous ammonia solution to adjust the pH to 8. The mixture was then extracted with ethyl acetate and the organic layer was washed with brine, dried over anhy. Na2SO4, filtered and concentrated in vacuo. The crude product obtained was further washed with ether to give 6-chloro-3-methyl-3,4-dihydro-2H-isoquinolin-1-one (0.27 g, 26%) (intermediate A-3-1) as a white solid. MS: 196.1 (M+H+). The ether filtrate was concentrated under reduced pressure and purified by flash chromatography to afford 8-chloro-3-methyl-3,4-dihydro-2H-isoquinolin-1-one (intermediate A-3-2) (54 mg, 5.2%) as a white solid. MS: 196.1 (M+H+).
Name
[2-(3-chloro-phenyl)-1-methyl-ethyl]-carbamic acid methyl ester
Quantity
1.2 g
Type
reactant
Reaction Step One
[Compound]
Name
PPA
Quantity
10 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
6-chloro-3-methyl-3,4-dihydro-2H-isoquinolin-1-one
Yield
26%

Identifiers

REACTION_CXSMILES
C[O:2][C:3](=O)[NH:4][CH:5]([CH3:14])[CH2:6][C:7]1[CH:12]=[CH:11][CH:10]=[C:9]([Cl:13])[CH:8]=1.N>>[Cl:13][C:9]1[CH:8]=[C:7]2[C:12](=[CH:11][CH:10]=1)[C:3](=[O:2])[NH:4][CH:5]([CH3:14])[CH2:6]2

Inputs

Step One
Name
[2-(3-chloro-phenyl)-1-methyl-ethyl]-carbamic acid methyl ester
Quantity
1.2 g
Type
reactant
Smiles
COC(NC(CC1=CC(=CC=C1)Cl)C)=O
[Compound]
Name
PPA
Quantity
10 g
Type
reactant
Smiles
Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
was stirred at 120° C. for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to room temperature
EXTRACTION
Type
EXTRACTION
Details
The mixture was then extracted with ethyl acetate
WASH
Type
WASH
Details
the organic layer was washed with brine
CUSTOM
Type
CUSTOM
Details
dried over anhy
FILTRATION
Type
FILTRATION
Details
Na2SO4, filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The crude product obtained
WASH
Type
WASH
Details
was further washed with ether

Outcomes

Product
Details
Reaction Time
 2 h
Name
6-chloro-3-methyl-3,4-dihydro-2H-isoquinolin-1-one
Type
product
Smiles
ClC=1C=C2CC(NC(C2=CC1)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.27 g
YIELD: PERCENTYIELD 26%
YIELD: CALCULATEDPERCENTYIELD 26%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.